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Compound of Interest

Compound Name: N2-Tritylolmesartan medoxomil

CAS No.: 1020157-01-0

Cat. No.: B026652

Get Quote

Compound Identity & Structural Integrity
N2-Tritylolmesartan medoxomil is the penultimate intermediate in the synthesis of

Olmesartan Medoxomil. Its identification is critical for two reasons: it serves as the precursor for

the final active pharmaceutical ingredient (API) and acts as a specific marker for process

control (Impurity D in European Pharmacopoeia).
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Parameter Detail

Primary CAS Number 144690-92-6 (Commercially dominant)

Secondary CAS 1020157-01-0 (Specific N2-isomer registry)

Chemical Name

(5-methyl-2-oxo-1,3-dioxol-4-yl)methyl 4-(2-

hydroxypropan-2-yl)-2-propyl-1-((2'-(2-trityl-2H-

tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-1H-

imidazole-5-carboxylate

Molecular Formula C₄₈H₄₄N₆O₆

Molecular Weight 800.90 g/mol

Regulatory Status EP Impurity D; USP "N-Alkyl Impurity"

Structural Revision (The N1 vs. N2 Paradigm)
Historically, tritylated tetrazoles in sartan synthesis were often assumed to be N1-isomers.

However, advanced structural analysis (SCXRD) has confirmed that the bulky trityl group

preferentially attaches to the N2-position of the tetrazole ring due to steric hindrance from the

orth-biphenyl linkage.

Implication: While many Certificates of Analysis (CoA) may label this compound as "N-Trityl"

or "N1-Trityl," the actual chemical species is predominantly N2-Tritylolmesartan
medoxomil.

Synthesis & Formation Pathway
The formation of N2-Tritylolmesartan medoxomil occurs via the alkylation of the imidazole

intermediate with a trityl-protected biphenyl tetrazole. The trityl group is essential to prevent

side reactions on the acidic tetrazole nitrogen.

Reaction Scheme Visualization
The following diagram illustrates the formation of the N2-Trityl intermediate and its subsequent

deprotection to the API.
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Figure 1: Synthesis pathway highlighting the N2-Trityl intermediate as the precursor to the final

API.

Analytical Identification Protocol
Due to the high lipophilicity of the trityl group, N2-Tritylolmesartan medoxomil elutes

significantly later than the API in Reverse Phase HPLC.

HPLC Methodology (Impurity Profiling)
This method is designed to separate the highly non-polar trityl intermediate from the polar API.

Column: C18 (e.g., Kromasil C18 or Purospher STAR), 250 x 4.6 mm, 5 µm.[2]

Mobile Phase A: Buffer (0.05 M Ammonium Acetate or Phosphate pH 3.5).

Mobile Phase B: Acetonitrile (High organic content required).

Gradient:
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0-10 min: 40% B (Isocratic for API elution ~8-10 min).

10-25 min: Ramp to 90% B (Elution of Trityl Impurity).

25-35 min: 90% B (Wash).

Flow Rate: 1.0 mL/min.[2][3]

Detection: UV at 225 nm or 250 nm.

Relative Retention Time (RRT): ~3.4 (relative to Olmesartan Medoxomil).

Spectroscopic Characterization
To validate the Reference Standard (RS) identity, use the following spectral markers:

¹H NMR (DMSO-d₆, 400 MHz):

Trityl Group: A distinctive multiplet between δ 7.0 – 7.5 ppm integrating for 15 protons

(triphenylmethyl).

Absence of NH: The tetrazole NH signal (usually broad >13 ppm) will be absent.

Aliphatic Signals: Medoxomil methyl group (singlet ~2.0 ppm) and propyl chain signals

remain consistent with the API.

Mass Spectrometry (ESI+):

Parent Ion: [M+H]⁺ = 801.3 m/z.

Fragmentation: High energy collision often cleaves the trityl group, showing a fragment at

m/z 243 (Triphenylmethyl cation).

Logical Differentiation: N1 vs. N2 Isomers
Understanding the regioisomerism is vital for "Senior Scientist" level interpretation. The trityl

group is bulky; thermodynamic control favors the N2 position to minimize steric clash with the

biphenyl ring.
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Figure 2: Regioselectivity of the tritylation reaction favoring the N2-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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